Cas no 131475-10-0 (1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-)

131475-10-0 structure
Product name:1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-
1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-
- 1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-(9CI)
- 131475-10-0
- 3-isopropyl-5-methyl-1H-pyrrole-2-carboxamide
- 5-methyl-3-propan-2-yl-1H-pyrrole-2-carboxamide
- SCHEMBL3152040
-
- Inchi: InChI=1S/C9H14N2O/c1-5(2)7-4-6(3)11-8(7)9(10)12/h4-5,11H,1-3H3,(H2,10,12)
- InChI Key: DKQPMKHLSWNWSV-UHFFFAOYSA-N
- SMILES: CC(C1C=C(C)NC=1C(=O)N)C
Computed Properties
- Exact Mass: 165.10289
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 55.98
1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)- Related Literature
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
131475-10-0 (1H-Pyrrole-2-carboxamide,5-methyl-3-(1-methylethyl)-) Related Products
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